Cas no 36896-67-0 (1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione)

• Product name: 1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione
• CAS No: 36896-67-0
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 1480049
• PubChem ID: 215964

1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,5,6-tetramethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione
• 1,3,5,6-tetramethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-dione
• 36896-67-0
• 1,3,5,6-Tetramethyl-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidine-2,4(3H)-dione
• 1,3,5,6-tetramethyl-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-2,4-dione
• DTXSID00190374
• 1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1,3,5,6-tetramethyl-
• BRN 0747759
• 1,3,5,6-Tetramethyl-1H-pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione

• Inchi： InChI=1S/C10H13N3O2/c1-5-6(2)11-8-7(5)9(14)13(4)10(15)12(8)3/h11H,1-4H3
• InChI Key： GXQXJJKEJMEULF-UHFFFAOYSA-N
• SMILES： CC1=C(NC2=C1C(=O)N(C(=O)N2C)C)C

Computed Properties

• Exact Mass: 207.10089
• Monoisotopic Mass: 207.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 411.5°C at 760 mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.589
• PSA: 56.41